Cas no 1198-84-1 (4-Hydroxymandelic Acid)

4-Hydroxymandelic Acid Properties

Names and Identifiers

• 2-Hydroxy-2-(4-hydroxyphenyl)acetic acid
• P-hydroxy mandelic acid
• 4-Hydroxymandelic acid
• 4-Hydroxyphenylglycolic acid
• p-Hydroxymandelic acid
• DL-4-Hydroxymandelic acid
• Hydroxy(4-hydroxyphenyl)acetic acid
• 4-Hydroxymandelate
• Mandelic acid, p-hydroxy-
• Dl-4-hydroxymandelicacid
• DL-p-Hydroxymandelic acid
• p-Hydroxyphenylglycolic acid
• 4-Hydroxy-DL-mandelic acid
• (RS)-p-Hydroxymandelic acid
• DL-p-Hydroxyphenylglycolic acid
• YHXHKYRQLYQUIH-UHFFFAOYSA-N
• alpha,4-Dihydroxybenzeneacetic acid
• Benzeneacetic acid, alph
• EN300-204954
• HY-113027
• Benzeneacetic acid, .alpha.,4-dihydroxy-
• 4'-Hydroxymandelic acid
• UNII-HV52GS53BA
• delta-p-hydroxymandelate
• CS-0059383
• p-Hydroxymandelic acid (PHMA)
• D-4-hydroxymandelate
• 2-(4-Hydroxyphenyl)-2-hydroxyacetate
• CHEBI:16388
• parahydroxymandelic acid
• DTXSID70862596
• alpha,4-dihydroxy-Benzeneacetate
• (+/-)-alpha,4-dihydroxy-Benzeneacetic acid
• DL-p-Hydroxymandelate
• FT-0618716
• CHEMBL2087618
• A837374
• (+/-)-.ALPHA.,4-DIHYDROXYBENZENEACETIC ACID
• (+/-)-P-HYDROXYMANDELIC ACID
• EINECS 230-569-2
• P-hydroxy mandelic acid monohydrate
• H-D-ALA-PRO-OHHCL
• DL-alpha,4-Dihydroxyphenylacetic Acid
• alpha,4-Dihydroxybenzeneacetate
• (RS)-p-Hydroxymandelate
• p-hydroxy-Mandelic acid
• Q10395570
• p-Hydroxyphenylglycolate
• 1198-84-1
• delta-4-hydroxymandelate
• 2-(4-Hydroxyphenyl)-2-hydroxyacetic acid
• .alpha.,4-Dihydroxybenzeneacetic acid
• SY113769
• HV52GS53BA
• p-Hydroxymandelate
• (+/-)-alpha,4-dihydroxy-Benzeneacetate
• A804384
• D-p-hydroxymandelate
• (+/-)-4-hydroxymandelic acid
• MFCD00004234
• hydroxy(4-hydroxyphenyl)acetate
• AKOS009156762
• (+-)-4-Hydroxymandelic acid
• 2-(4-hydroxyphenyl)-2-oxidanyl-ethanoic acid
• 4-Hydroxyphenylglycolate
• DS-18506
• NS00014743
• AC-19775
• H0660
• Benzeneacetic acid, alpha,4-dihydroxy-
• D95528
• EINECS 214-839-7
• 2-hydroxy-2-(4-hydroxyphenyl)aceticacid
• DL-4-Hydroxymandelate
• (+-)-alpha,4-Dihydroxybenzeneacetic acid
• 2-(4'-hydroxyphenyl)-2-hydroxyethanoic acid
• AE-562/40848536
• racemic parahydroxymandelic acid
• 4-Hydroxy-DL-mandelate
• DL-p-Hydroxyphenylglycolate
• (+-)-p-Hydroxymandelic acid
• alpha,4-dihydroxy-Benzeneacetic acid
• SCHEMBL352555
• Benzeneacetic acid, ?,4-dihydroxy-
• FT-0625408
• 4-hydroxy-mandelic acid
• p-hydroxy-Mandelate
• 4-HMA
• SY346502
• MFCD00798432
• 2-hydroxy-2-(4-hydroxyphenyl)acetic acid
• +Expand

• MDL： MFCD00149283
• InChIKey： YHXHKYRQLYQUIH-UHFFFAOYSA-N
• Inchi： 1S/C8H8O4/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)
• SMILES： O([H])C([H])(C(=O)O[H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 168.04200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.042
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 0.51020
• PSA: 77.76000
• Boiling Point: 405.4°C at 760 mmHg
• Melting Point: 82-85 °C(lit.)
• Flash Point: 213.1ºC
• Color/Form: Yellowish hydrate solid
• Density: 1.48 g/cm3

4-Hydroxymandelic Acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

4-Hydroxymandelic Acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%